5H-phenanthridine-6-thione
Overview
Description
5H-phenanthridine-6-thione is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical properties, which make it an important tool for studying various biological processes.
Scientific Research Applications
Anticancer Agents
- Phenanthridines, including 5H-phenanthridine-6-thione, are significant in medicinal chemistry, particularly in the development of anticancer agents. A study on chirally pure dihydropyrrolo[1,2-f]phenanthridines showed potential anticancer, antioxidant, and DNA cleavage activities. Compound 5g, in particular, exhibited significant anticancer and DNA cleavage activity, identifying it as a promising lead candidate for further cancer research (Azad et al., 2020).
Synthesis Methodologies
- Research has been conducted on synthesizing substituted phenanthridin-6(5H)-ones, which includes 5H-phenanthridine-6-thione. A general and practical route for synthesizing these compounds involves Suzuki cross-coupling reaction followed by KOH-mediated anionic ring closure (Dubost et al., 2010).
- Another synthesis method achieved phenanthridin-6(5H)-ones via copper-catalyzed cyclization of 2-phenylbenzamides. This method is noteworthy for its use of air as the oxidant and different ligands for the transformation (Gui et al., 2013).
Environmental Impact and Metabolism Studies
- The oxidative in vitro metabolism of Phenanthridine by aldehyde oxidase in fish liver was studied, identifying 6(5H)-phenanthridinone as the major metabolite. This study is significant in understanding how environmental pollutants like phenanthridine are metabolized in aquatic life (Salhen, 2014).
Biological Activity and Applications
- Phenanthridine derivatives, including 5H-phenanthridine-6-thione, have been studied for their biological activities, particularly in DNA binding. Their applications as DNA- and RNA-fluorescent markers and their antiparasitic/antitumor properties have been explored (Tumir et al., 2014).
- The study of 6-amino-substituted benzo[c]phenanthridine derivatives revealed a relationship between cytotoxicity and topoisomerase poisoning properties. These compounds were evaluated for their potential as antitumor agents (Janin et al., 1993).
properties
IUPAC Name |
5H-phenanthridine-6-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NS/c15-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)14-13/h1-8H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCIDEKDUBRWLJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3NC2=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60401998 |
Source
|
| Record name | phenanthridine-6-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60401998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5H-phenanthridine-6-thione | |
CAS RN |
54810-03-6 |
Source
|
| Record name | 6(5H)-Phenanthridinethione | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=98857 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | phenanthridine-6-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60401998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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